Imidazolyl carboxylic acids and derivatives
Imidazolyl carboxylic acids and their derivatives are a class of heterocyclic compounds with diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. These molecules feature an imidazole ring fused to a carboxylic acid group, providing them with unique structural properties that can be tailored for specific functionalities.
The imidazolyl moiety offers strong hydrogen bonding sites due to its nitrogen atoms, which can enhance the binding affinity of these compounds towards biological targets such as enzymes or receptors. The introduction of different substituents on the imidazole ring and carboxylic acid group can further modulate their physicochemical properties, making them suitable for a wide range of applications.
In pharmaceuticals, imidazolyl carboxylic acids are often explored as potential drug candidates due to their ability to interact with various receptors and ion channels. In agrochemicals, these compounds can exhibit insecticidal or fungicidal activities by targeting specific enzymes in the pest or fungal cells. Additionally, they show promise in material science for their potential use in coatings, adhesives, and as stabilizers due to their hydrophobic and hydrophilic properties.
Overall, imidazolyl carboxylic acids and their derivatives represent a versatile platform that can be engineered to meet the demands of diverse applications across different industries.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2-(1H-Imidazol-5-yl)acetic acid | 645-65-8 | C5H6N2O2 |
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2-(1-methyl-1H-imidazol-5-yl)acetic acid | 4200-48-0 | C6H8N2O2 |
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3-(1H-Imidazol-1-yl)propanoic acid | 18999-45-6 | C6H8N2O2 |
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Urocanic acid | 104-98-3 | C6H6N2O2 |
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L-beta-Imidazole lactic acid | 14403-45-3 | C6H8N2O3 |
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(4RS,5RS)-5-Methyl-2-oxo-4-imidazolidinehexanoic acid | 34879-36-2 | C10H18N2O3 |
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3-(1H-Imidazol-4-yl)propanoic acid | 1074-59-5 | C6H8N2O2 |
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2-Propenoic acid,3-[1-methyl-5-(3-methyl-2-buten-1-yl)-1H-imidazol-4-yl]-, methyl ester, (2E)- | 185681-81-6 | C13H18N2O2 |
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(E)-3-(1H-Imidazol-5-yl)acrylic Acid | 3465-72-3 | C6H6N2O2 |
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1H-Imidazolepropanoicacid, a-hydroxy- | 30581-88-5 | C6H8N2O3 |
Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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